Tert-butyl{2-[(4-aminophenyl)ethynyl]-4-chlorophenoxy}acetate

• Molecular Formula: C20H20ClNO3
• Molecular Weight: 357.8 g/mol
• IUPAC Name: tert-butyl 2-[2-[2-(4-aminophenyl)ethynyl]-4-chlorophenoxy]acetate
• InChI: InChI=1S/C20H20ClNO3/c1-20(2,3)25-19(23)13-24-18-11-8-16(21)12-15(18)7-4-14-5-9-17(22)10-6-14/h5-6,8-12H,13,22H2,1-3H3
• InChI Key: IGWMJMDUSJBMAS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)COC1=C(C=C(C=C1)Cl)C#CC2=CC=C(C=C2)N

Description

Tert-butyl{2-[(4-aminophenyl)ethynyl]-4-chlorophenoxy}acetate is a useful research compound. Its molecular formula is C20H20ClNO3 and its molecular weight is 357.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of (4-chloro-2-ethynyl-phenoxy)-acetic acid tert-butyl ester (Intermediate 3; 800 mg; 3.00 mmol), 4-iodoaniline (788 mg; 3.60 mmol) and dichlorobis(triphenylphosphine)palladium(II) (526 mg; 0.75 mmol) in anhydrous THF (20 mL) was treated with cuprous iodide (29 mg; 0.15 mmol), then the mixture was degassed with N2 for 10 minutes, then treated with triethylamine (5.0 ml; 36 mmol). The mixture was stirred for 18 hours at RT, then EtOAc and water were added, the phases separated and the organic phase was dried over MgSO4 and concentrated under reduced pressure. The resulting residue was purified by flash column chromatography (silica), eluting with cyclohexane containing increasing amounts of EtOAc to give the title compound.